Cas no 72404-92-3 (1-(1,10-Phenanthrolin-2-yl)ethanone)

1-(1,10-Phenanthrolin-2-yl)ethanone Properties

Names and Identifiers

• 1-(1,10-Phenanthrolin-2-yl)ethanone
• Ethanone, 1-(1,10-phenanthrolin-2-yl)-
• 2-acetyl-1,10-phenanthroline
• DTXSID70467984
• SCHEMBL810236
• 1-[1,10]phenanthrolin-2-ylethanone
• 72404-92-3
• 1-(1,10-PHENANTHROLIN-2-YL)ETHAN-1-ONE
• AKOS022173015
• +Expand

• InChIKey： IWYAYHRXSODVBC-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H10N2O/c1-9(17)12-7-6-11-5-4-10-3-2-8-15-13(10)14(11)16-12/h2-8H,1H3
• SMILES： CC(=O)C1=NC2=C(C=CC3=C2N=CC=C3)C=C1

Computed Properties

• Exact Mass: 222.0794
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 222.079312947g/mol
• Heavy Atom Count: 17
• Complexity: 305
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 42.8Ų

Experimental Properties

• PSA: 42.85
• Melting Point: 152-154 ºC
• Density: 1.265